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Compound of Interest

Compound Name: 2-Hydroxybenzofuran-3(2H)-one

Cat. No.: B101677 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide to the safe

disposal of 2-Hydroxybenzofuran-3(2H)-one, ensuring compliance with standard laboratory

safety protocols.

While a specific Safety Data Sheet (SDS) for 2-Hydroxybenzofuran-3(2H)-one is not readily

available, information from structurally similar benzofuran derivatives and general chemical

waste management guidelines form the basis of these procedures.[1][2][3][4][5] Benzofuran

compounds may present various hazards, including flammability, irritation to the skin and eyes,

and potential toxicity.[4][5] Therefore, cautious handling and adherence to established waste

disposal protocols are imperative.

Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling 2-Hydroxybenzofuran-3(2H)-one waste, a thorough risk assessment is

essential. Due to the potential hazards associated with related compounds, the following

minimum personal protective equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).
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Body Protection: A laboratory coat.

Ensure that an eyewash station and safety shower are readily accessible.[3]

Waste Segregation and Containerization
Proper segregation of chemical waste is crucial to prevent dangerous reactions.[2]

Waste Identification: All waste containing 2-Hydroxybenzofuran-3(2H)-one must be

classified as hazardous chemical waste.

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container with a secure screw-top cap.[2] The container should be clearly labeled.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "2-Hydroxybenzofuran-3(2H)-one," and any other components in the waste

stream. The accumulation start date should also be clearly marked.

Incompatible Materials: Do not mix 2-Hydroxybenzofuran-3(2H)-one waste with

incompatible materials such as strong oxidizing agents, acids, or bases unless the specific

reaction hazards are known and controlled.[2][5]

On-site Accumulation and Storage
Waste must be stored safely in a designated satellite accumulation area within the laboratory.

[1][2]

Storage Location: The satellite accumulation area should be at or near the point of

generation and under the control of the laboratory personnel.[1]

Container Management: Keep the waste container closed at all times except when adding

waste.[2]

Accumulation Limits: Do not exceed the maximum allowable volume for hazardous waste in

the satellite accumulation area as per your institution's and local regulations.[1]
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The final disposal of 2-Hydroxybenzofuran-3(2H)-one waste must be handled by the

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[5][6]

Request Pickup: Once the waste container is full or the accumulation time limit is

approaching, schedule a waste pickup with your institution's EHS office.

Documentation: Complete all necessary waste disposal forms as required by your institution.

Handover: Ensure the waste container is properly sealed and labeled before handing it over

to the authorized waste management personnel.

Quantitative Data Summary
As no specific SDS for 2-Hydroxybenzofuran-3(2H)-one was identified, quantitative data

regarding toxicity, flammability, and exposure limits are not available. In the absence of this

data, a conservative approach to handling and disposal is required, treating the compound as

potentially hazardous.

Parameter Value Source

Acute Toxicity Data not available N/A

Flammability

Data not available; related

compounds may be

flammable[5]

N/A

Exposure Limits Not established N/A

Experimental Protocols
No specific experimental protocols for the disposal of 2-Hydroxybenzofuran-3(2H)-one were

found in the search results. The recommended procedure is based on general principles of

laboratory chemical waste management.
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The following diagram illustrates the logical workflow for the proper disposal of 2-
Hydroxybenzofuran-3(2H)-one.

Preparation

Containment & Storage

Disposal
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- Safety Goggles

- Chemical-Resistant Gloves
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Select a Labeled, Compatible
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- Do not mix with incompatibles

Store in Designated
Satellite Accumulation Area

Request Waste Pickup from
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Hydroxybenzofuran-3(2H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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